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Compound of Interest

Compound Name: 4-(Phenylsulfinyl)morpholine

CAS No.: 16066-32-3

Cat. No.: B14140355

Get Quote

In the landscape of drug discovery and chemical research, scientists frequently encounter

novel molecules for which comprehensive safety data has not yet been established or publicly

disseminated. 4-(Phenylsulfinyl)morpholine is such a compound. A diligent search has

revealed no publicly available, official Safety Data Sheet (SDS). This guide, therefore, is

constructed as a proactive, expert-driven hazard analysis. It is designed for researchers and

drug development professionals, providing a predictive safety and handling framework based

on a "structural analogy" approach. We will dissect the molecule into its core components—the

morpholine ring and the phenylsulfinyl group—and synthesize a predicted safety profile from

the well-documented characteristics of these moieties. This document serves not as a

replacement for an official SDS, but as an essential tool for preliminary risk assessment and

the establishment of safe laboratory practices.

Section 1: Chemical Identification and Structural
Rationale for Hazard Assessment
Systematic Name: 4-(Phenylsulfinyl)morpholine Synonyms: 4-Morpholinyl Phenyl Sulfoxide

Molecular Formula: C₁₀H₁₃NO₂S Molecular Weight: 211.28 g/mol CAS Number: 5029-05-0
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The core of our predictive analysis rests on understanding the contributions of the two primary

structural components to the overall reactivity and toxicology of the molecule.

The Morpholine Moiety: A saturated heterocyclic amine, morpholine is known for its basicity

and associated hazards. It is a well-characterized industrial chemical, and its safety profile is

extensively documented. We can anticipate that the morpholine ring will impart properties

such as corrosivity, skin and eye irritation, and potential systemic toxicity upon absorption.[1]

[2][3]

The Phenylsulfinyl Group: The sulfoxide functional group (R-S(=O)-R') is a key feature in

many pharmaceuticals and organic compounds. The toxicity of sulfoxides can vary

significantly. While dimethyl sulfoxide (DMSO) is known for its low toxicity and use as a

solvent[4], other sulfoxides can be metabolites of toxic substances or possess intrinsic

reactivity.[5][6] The sulfinyl group introduces chirality at the sulfur atom, which can lead to

stereoselective interactions in biological systems.[7] We must consider its potential for

metabolism and its influence on the overall electronic and steric properties of the molecule.

Molecular Structure of 4-(Phenylsulfinyl)morpholine
Caption: Molecular structure of 4-(Phenylsulfinyl)morpholine.

Section 2: Predicted Hazard Identification
Based on the structural analysis, a GHS classification is predicted below. This is a

precautionary assessment and should be treated as such until empirical data is available.

Predicted GHS Hazard Classification
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Hazard Class Category Rationale

Flammable Liquids Category 4

While the sulfoxide group may

raise the flashpoint compared

to morpholine (32°C), as a

substituted organic molecule, it

is likely combustible.[8][9]

Acute Toxicity, Oral Category 4

Harmful if swallowed. Based

on the known toxicity of

morpholine.[3][8]

Acute Toxicity, Dermal Category 3

Toxic in contact with skin.

Based on the known toxicity of

morpholine.[3][8]

Skin Corrosion/Irritation Category 1B

Causes severe skin burns and

eye damage. This is a primary

hazard of morpholine.[2][10]

Serious Eye Damage/Irritation Category 1

Causes serious eye damage.

Directly correlated with the

corrosive nature of the

morpholine moiety.[2][10]

Signal Word:Danger

Predicted Hazard Statements:

H227: Combustible liquid.

H302: Harmful if swallowed.

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.

Predicted Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[8]
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P260: Do not breathe mist/vapors/spray.[10][11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[8][10]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.[8]

P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.[10]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[8][10]

P310: Immediately call a POISON CENTER or doctor/physician.[11]

P403+P235: Store in a well-ventilated place. Keep cool.[11]

Section 3: Recommended Protocols for Safe
Handling and Use
The following protocols are derived from best practices for handling corrosive and toxic organic

chemicals. They represent a self-validating system, where adherence to each step ensures a

multi-layered approach to safety.

Workflow for Initial Handling of a Novel Compound
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Phase 1: Pre-Experiment Assessment

Phase 2: Experimental Setup

Phase 3: Execution & Monitoring

Structural Analysis & Hazard Prediction

Review SDS of Analogs (e.g., Morpholine)

Develop Preliminary Handling Protocol

Designate Work Area in Fume Hood

Assemble PPE (Gloves, Goggles, Lab Coat)

Prepare Emergency Spill & Quench Kits

Perform Small-Scale Test Reaction

Observe for Unexpected Reactivity

Document All Observations

Click to download full resolution via product page

Caption: A workflow for the safe handling of novel chemical entities.
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Step-by-Step Handling Protocol
Engineering Controls - The Primary Barrier:

Causality: The primary danger from this compound is predicted to be inhalation of vapors

and accidental contact with skin or eyes. Therefore, physical containment is the most

critical safety measure.

Protocol: All manipulations of 4-(Phenylsulfinyl)morpholine, including weighing,

transferring, and use in reactions, MUST be conducted within a certified chemical fume

hood to ensure adequate ventilation and containment.[12]

Personal Protective Equipment (PPE) - The Second Line of Defense:

Causality: Given the predicted corrosivity and dermal toxicity from the morpholine moiety,

direct contact must be prevented.

Protocol:

Eye Protection: Chemical splash goggles and a face shield are mandatory.

Hand Protection: Wear nitrile or neoprene gloves. Given the unknown permeation

characteristics, it is advisable to use a double-gloving technique.

Body Protection: A flame-resistant lab coat must be worn and fully buttoned. Ensure full

leg and foot coverage (no shorts, sandals, or open-toed shoes).

Storage and Segregation:

Causality: To prevent hazardous reactions, the compound must be isolated from

incompatible materials. The N-sulfinyl group can be susceptible to oxidation or reduction.

Protocol: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area designated for corrosive and toxic materials.[12] Segregate from strong

oxidizing agents, strong acids, and strong bases.

Spill and Emergency Response:
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Causality: A pre-planned response is crucial to mitigate the harm from an accidental

release.

Protocol:

Ensure a spill kit containing an inert absorbent material (e.g., vermiculite or sand), a

sealed container for waste, and appropriate PPE is readily accessible.

In case of a small spill, evacuate non-essential personnel, ensure ventilation, and

absorb the material with the inert absorbent. Place the waste in a sealed container for

hazardous disposal.

In case of skin contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek immediate medical attention.[8][10]

In case of eye contact, immediately flush with water for at least 15 minutes, holding the

eyelids open, and seek immediate medical attention.[8][10]

Section 4: Anticipated Toxicological Profile
This section provides an in-depth analysis of the likely toxicological properties, grounded in the

known effects of its constituent parts.

Acute Toxicity: The primary driver of acute toxicity is expected to be the morpholine

component. Morpholine is classified as harmful if swallowed and toxic in contact with skin or

if inhaled.[3][13] Therefore, it is prudent to assume a similar or greater level of toxicity for 4-
(Phenylsulfinyl)morpholine until proven otherwise.

Corrosivity and Irritation: Morpholine is a severe skin and eye corrosive.[2][9] This property is

unlikely to be diminished by the addition of the phenylsulfinyl group. The compound should

be handled as a corrosive material at all times.

Metabolism and Chronic Toxicity: The metabolism of the phenylsulfinyl group is a key

consideration for chronic toxicity. Sulfoxides can be metabolized via oxidation to sulfones or

reduction back to sulfides. These metabolic pathways can either detoxify the compound or

potentially generate more reactive intermediates. For example, studies on sulfur mustard

show that its oxidized metabolite, sulfur mustard sulfone, exhibits significant toxicity.[6] The
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long-term effects of 4-(Phenylsulfinyl)morpholine are unknown, and exposure should be

minimized.

Role in Drug Development: It is noteworthy that the morpholine ring is a common scaffold in

medicinal chemistry, valued for its physicochemical properties and synthetic accessibility.[14]

[15][16] Sulfoxides are also present in numerous approved drugs. The combination of these

two moieties suggests potential utility in drug design, but underscores the need for thorough

toxicological evaluation.[7][17]

Section 5: Stability and Reactivity
Chemical Stability: The compound is likely stable under normal laboratory conditions

(ambient temperature and pressure). However, the N-S bond in N-sulfinylamines can be a

site of reactivity.[18][19][20]

Incompatible Materials: Avoid contact with strong oxidizing agents (which could oxidize the

sulfoxide to a sulfone), strong reducing agents, and strong acids or bases.

Hazardous Decomposition Products: Upon thermal decomposition, the compound may

release toxic fumes, including oxides of carbon (CO, CO₂), nitrogen (NOx), and sulfur (SOx).

[9][12]

Disclaimer
This document is a predictive guide based on structural analogy and is intended for

informational purposes for trained scientific personnel. It is not a substitute for an official,

experimentally verified Safety Data Sheet (SDS). All laboratory work should be conducted

under the supervision of a qualified individual, and a thorough, site-specific risk assessment

should be performed before handling 4-(Phenylsulfinyl)morpholine. The user assumes all

liability for the use of this information.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/product/b14140355?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14140355?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

